Cas no 105956-40-9 (2-(hydroxymethyl)cyclohex-2-en-1-one)
2-(Hydroxymethyl)cyclohex-2-en-1-one is a versatile cyclic enone derivative featuring both hydroxyl and carbonyl functional groups. Its structure, combining a reactive α,β-unsaturated ketone with a hydroxymethyl substituent, makes it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of fine chemicals, pharmaceuticals, and agrochemicals due to its ability to undergo Michael additions, aldol condensations, and other nucleophilic reactions. The hydroxymethyl group further enhances its utility by enabling derivatization or polymerization. Its stability under controlled conditions and compatibility with a range of solvents contribute to its broad applicability in research and industrial processes.
105956-40-9 structure
Product Name:2-(hydroxymethyl)cyclohex-2-en-1-one
CAS No:105956-40-9
MF:C7H10O2
MW:126.153102397919
CID:1165527
PubChem ID:11029845
Update Time:2025-05-27
2-(hydroxymethyl)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)cyclohex-2-en-1-one
- 2-(hydroxymethyl)cyclohex-2-enone
- CTK0G4286
- 2-Cyclohexen-1-one, 2-(hydroxymethyl)-
- 2-hydroxymethyl-2-cyclohexen-1-one
- ACMC-20m9b7
- SureCN3132479
- 2-hydroxymethyl-2-cyclohexenone
- 2-hydroxymethyl-cyclohex-2-enone
- 2-(hydroxymethyl)-2-cyclohexen-1-one
- 2-(hydroxymethyl)cyclohex-2-enone; CTK0G4286; 2-Cyclohexen-1-one, 2-(hydroxymethyl)-; 2-hydroxymethyl-2-cyclohexen-1-one; ACMC-20m9b7; SureCN3132479; 2-hydroxymethyl-2-cyclohexenone; 2-hydroxymethyl-cyclohex-2-enone; 2-(hydroxymethyl)-2-cyclohexen-1-one;
- QMDIIXACBPZLCK-UHFFFAOYSA-N
- DTXSID40452428
- 105956-40-9
- EN300-7619620
- SCHEMBL3132479
- G75532
- 2-(hydroxymethyl)-2-cyclohexenone
-
- Inchi： 1S/C7H10O2/c8-5-6-3-1-2-4-7(6)9/h3,8H,1-2,4-5H2
- InChI Key： QMDIIXACBPZLCK-UHFFFAOYSA-N
- SMILES： O=C1C(CO)=CCCC1
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-(hydroxymethyl)cyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7619620-0.05g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 0.05g |
$101.0 | 2025-03-22 | |
| Enamine | EN300-7619620-0.1g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 0.1g |
$152.0 | 2025-03-22 | |
| Enamine | EN300-7619620-0.25g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 0.25g |
$216.0 | 2025-03-22 | |
| Enamine | EN300-7619620-0.5g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 0.5g |
$407.0 | 2025-03-22 | |
| Enamine | EN300-7619620-1.0g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 1.0g |
$528.0 | 2025-03-22 | |
| Enamine | EN300-7619620-2.5g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 2.5g |
$1034.0 | 2025-03-22 | |
| Enamine | EN300-7619620-5.0g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 5.0g |
$1530.0 | 2025-03-22 | |
| Enamine | EN300-7619620-10.0g |
2-(hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 95.0% | 10.0g |
$2269.0 | 2025-03-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1953830-100mg |
2-(Hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 98% | 100mg |
￥1470.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1953830-250mg |
2-(Hydroxymethyl)cyclohex-2-en-1-one |
105956-40-9 | 98% | 250mg |
￥1911.00 | 2024-08-09 |
2-(hydroxymethyl)cyclohex-2-en-1-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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